Cas no 143313-51-3 (Ac-YVAD-CHO)

• Product Name: Ac-YVAD-CHO
• CAS No: 143313-51-3
• MF: C₂₃H₃₂N₄O₈
• MW: 492.522186279297
• MDL: MFCD00237123
• CID: 198245
• PubChem ID: 5311139
• Update Time: 2025-04-19

Ac-YVAD-CHO Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,N-acetyl-L-tyrosyl-L-valyl-N-[(1S)-2-carboxy-1-formylethyl]-
• Ac-Tyr-Val-Ala-Asp-aldehyde (pseudo acid)
• Ac-Tyr-Val-Ala-Asp-H (aldehyde)
• AC-YVAD-CHO
• ICE (CASPASE I) INHIBITOR I
• N-Ac-Tyr-Val-Ala-Asp-CHO
• ACETYL-YVAD-ALDEHYDE
• AC-YVAD-ALDEHYDE
• ICE INHIBITOR
• ICE INHIBITOR I
• PASE INHIBITOR I
• TYR-VAL-ALA-ASP-CHO
• YVAD-CHO
• N-Acetyl-Tyr-Val-Ala-Asp-al
• MFCD00237123
• N-Acetyltyrosyl-valyl-alanyl-aspartyl aldehyde
• L 709,049
• (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-oxobutanoic acid
• UNII-NVF6UYC3CM
• BDBM10355
• Acetyl-tyrosyl-valyl-alanyl-aspartinal
• NVF6UYC3CM
• L-709,049
• CS-0068866
• Ac-Tyr-Val-Ala-Asp-Aldehyde
• acetyl-Tyr-Val-Ala-Asp-aldehyde
• N-ACETYL-L-TYROSYL-L-VALYL-N-((1S)-2-CARBOXY-1-FORMYLETHYL)-L-ALANINAMIDE
• HY-120019
• L-Alaninamide, N-acetyl-L-tyrosyl-L-valyl-N-(2-carboxy-1-formylethyl)-, (S)-
• L-709049
• N-acetyl-Tyr-Val-Ala-Asp aldehyde
• CHEMBL37630
• NCGC00167338-01
• Ycad-CHO
• Acetyl-tyrosyl-valyl-alanyl-aspartal
• 143313-51-3
• Caspase-1 Inhibitor I - CAS 143313-51-3
• N-acetyl-Tyr-Val-Ala-Asp-aldehyde
• (S)-N-Acetyl-L-tyrosyl-L-valyl-N-(2-carboxy-1-formylethyl)-L-alaninamide
• AKOS040744457
• J-007797
• SCHEMBL4349143
• (4S,7S,10S,13S)-13-formyl-4-(4-hydroxybenzyl)-7-isopropyl-10-methyl-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oic acid
• (3S)-3-[(2S)-2-[(2S)-2-[(2S)-2-acetamido-3-(4-hydroxyphenyl)propanamido]-3-methylbutanamido]propanamido]-4-oxobutanoic acid
• Ac-Tyr-Val-Ala-Asp-H
• Ac-YVAD-CHO (N-Ac-Tyr-Val-Ala-Asp-CHO)
• N-ACETYL-L-TYROSYL-L-VALYL-N-[(1S)-2-CARBOXYL-1-FORMYLETHYL]-L-ALANINAMIDE
• N-ACETYL-TYR-VAL-ALA-ASP-CHO (ALDEHYDE)
• N-ACETYL-TYR-VAL-ALA-GLU-AL
• N-ACETYL-ALA-ALA-VAL-ALA-LEU-LEU-PRO-ALA-VAL-LEU-LEU-ALA-LEU-LEU-ALA-PRO-TYR-VAL-ALA-ASP-CHO (ALDEHYDE)
• Ac-YVAD-CHO

• MDL： MFCD00237123
• Inchi： 1S/C23H32N4O8/c1-12(2)20(23(35)24-13(3)21(33)26-16(11-28)10-19(31)32)27-22(34)18(25-14(4)29)9-15-5-7-17(30)8-6-15/h5-8,11-13,16,18,20,30H,9-10H2,1-4H3,(H,24,35)(H,25,29)(H,26,33)(H,27,34)(H,31,32)/t13-,16-,18-,20-/m0/s1
• InChI Key： LPIARALSGDVZEP-SJVNDZIOSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC(C)=O)=O)N[C@@H](C)C(N[C@H](C=O)CC(=O)O)=O

Computed Properties

• Exact Mass: 492.22200
• Monoisotopic Mass: 492.22201399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 17
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 937.7±65.0 °C(Predicted)
• Solubility: DMF:30.0(最大浓度 mg/mL);60.91(最大浓度 mM)DMSO:30.0(最大浓度 mg/mL);60.91(最大浓度 mM)乙醇:30.0(最大浓度 mg/mL);60.91(最大浓度 mM)PBS (pH 7.2):5.0(最大浓度 mg/mL);10.15(最大浓度 mM)
• PSA: 191.00000
• LogP: 0.80690
• Sensitiveness: Moisture Sensitive
• pka: 4.20±0.10(Predicted)

Ac-YVAD-CHO Security Information

• WGK Germany：3
• Storage Condition：−20°C